Cas no 1805398-68-8 (5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde
• CAS No: 1805398-68-8
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4889850
• Update Time: 2025-05-21

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c9-1-4-2-12-8(14)6(7(10)11)5(4)3-13/h2-3,7H,1H2,(H,12,14)
• InChI Key： ZIYCUOZCJAFAGG-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(C(F)F)=C1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS 1805398-68-8): A Versatile Building Block in Modern Organic Synthesis

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS 1805398-68-8) represents an important heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative combines multiple functional groups - bromomethyl, difluoromethyl, hydroxyl, and aldehyde - making it a valuable intermediate for various synthetic transformations. The presence of both electrophilic (bromomethyl) and nucleophilic (hydroxyl) sites allows for diverse chemical modifications, particularly in the development of bioactive molecules.

The difluoromethyl group in this compound has gained particular attention in medicinal chemistry due to its ability to modulate the physicochemical properties of drug candidates. Researchers are increasingly exploring fluorinated pyridine derivatives like 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde as they often exhibit improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts. This aligns with current trends in drug discovery where fluorine incorporation has become a strategic approach to optimize lead compounds.

From a synthetic perspective, the bromomethyl functionality at position 5 offers excellent opportunities for further derivatization through nucleophilic substitution reactions. This feature makes CAS 1805398-68-8 particularly valuable for constructing more complex molecular architectures. Recent publications have highlighted its utility in creating pyridine-based scaffolds for kinase inhibitors and other therapeutic agents targeting various disease pathways.

The aldehyde group at position 4 provides another key reactive site, enabling condensation reactions with amines or hydrazines to form imines or hydrazones respectively. This versatility explains why 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde has become increasingly popular in combinatorial chemistry and high-throughput screening approaches. Pharmaceutical researchers frequently search for information about such multifunctional heterocycles that can serve as central cores in drug discovery programs.

Current market analysis shows growing demand for specialized pyridine derivatives like CAS 1805398-68-8, particularly in the development of next-generation therapeutics. The compound's unique combination of substituents makes it valuable for addressing challenges in drug solubility and target engagement, two critical parameters in modern drug design. Several research groups have reported using this building block to create novel compounds with potential applications in oncology and inflammatory diseases.

In material science applications, the hydroxypyridine core of this compound offers interesting coordination properties for metal-organic frameworks (MOFs). The presence of both hard (hydroxyl) and soft (bromine) donor atoms allows for the creation of diverse coordination geometries, a feature that materials scientists are actively exploring for catalytic and sensing applications. This dual applicability in both life sciences and materials research contributes to the compound's growing importance.

Quality control of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde typically involves advanced analytical techniques including HPLC, NMR, and mass spectrometry. The compound's stability profile has been well-characterized, with proper storage conditions being crucial for maintaining its reactivity. Researchers often inquire about optimal storage conditions and handling procedures for such reactive heterocyclic aldehydes, emphasizing the need for detailed technical information.

The synthesis of CAS 1805398-68-8 typically involves multi-step procedures starting from appropriately substituted pyridine precursors. Recent advances in flow chemistry have enabled more efficient production of such complex intermediates, addressing scalability challenges that previously limited their widespread use. Process chemists continue to optimize routes to this and related functionalized pyridines to meet the growing demand from both academic and industrial researchers.

Environmental and safety considerations for 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde follow standard protocols for handling reactive organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during laboratory work. The compound's environmental fate and biodegradability are subjects of ongoing study, particularly given the increasing regulatory focus on green chemistry principles in chemical development.

Looking forward, the applications of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde are expected to expand as researchers discover new ways to leverage its unique structural features. Its role in developing covalent inhibitors and targeted therapies represents a particularly promising direction, aligning with current trends in precision medicine. The compound's versatility ensures it will remain an important tool for chemists working at the interface of synthetic methodology and applied research.